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Naquotinib in Context: Third-Generation EGFR
TKiIs
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Compound Focus: Naquotinib

CAS No.: 1448232-80-1

Cat. No.: S005810

The table below summarizes key information about Naquetinib and other third-generation EGFR TKIs for

context.
Primary Molecular Key Resistance .
Drug Name . Common Adverse Reactions
Target Mechanisms
Naquotinib  Del19/L858R/T790M C797S mutation; bypass Information not specified in
[1] pathway activation [1] search results
Osimertinib Dell19/L858R/T790M C797S mutation; MET Diarrhea, skin rash,
[1] amplification; bypass hyperglycemia, QTc
pathway activation [1] [2] prolongation, paronychia,
abnormal LFT [1]
Lazertinib Del19/L858R/T790M C797S mutation; bypass Information not specified in
[1] pathway activation [1] search results

Research Concepts and Experimental Pathways

To guide your research, here are some key resistance mechanisms and combination therapy concepts

currently explored for third-generation EGFR TKIs like Osimertinib. These established pathways provide a
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logical starting point for investigating Naquotinib combinations.

‘Bypass pathway activation (e.g., MET, AXL)‘ ‘On-target resistance (e.g., C797S) ‘ ’ EGFR TKI (e.g., Naquotinib) ‘Histologic transformation (e.g., to SCLC)‘ ‘ Metabolic reprogramming ‘
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Based on these resistance mechanisms, potential combination partners for investigation could include:

¢ Fourth-generation TKIs: To target on-target mutations like C797S that arise after third-generation
TKI treatment [1] [3].

¢ Inhibitors of Bypass Pathways: Combining Naquotinib with MET, AXL, or HER2 inhibitors to
overcome resistance from alternative pathway activation [4] [3].

e Cytotoxic Chemotherapy: Platin-based chemotherapy (e.g., carboplatin/cisplatin with pemetrexed)
combined with a third-generation TKI has shown impressive efficacy in clinical trials [2].

e Antibody-Drug Conjugates (ADCs): Agents targeting proteins like MET or HER3 show promise in
overcoming TKI resistance [1] [3].

¢ Immunotherapy Combinations: Although efficacy with ICls is often limited in EGFR-mutant NSCLC,
novel combinations, for example with Ax| inhibitors, are being explored to modulate the tumor
microenvironment [4].

Suggested Next Steps for Your Research

Given the lack of specific data on Naquotinib combinations, I suggest you:

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.smolecule.com/products/s005810?utm_src=pdf-body
https://www.smolecule.com/products/s005810?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC12312335/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12529746/
https://www.smolecule.com/products/s005810?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12208208/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12529746/
https://www.mdpi.com/2072-6694/17/5/847
https://pmc.ncbi.nlm.nih.gov/articles/PMC12312335/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12529746/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12208208/
https://www.smolecule.com/products/s005810?utm_src=pdf-body
https://www.smolecule.com/products/s005810?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

e Consult specialized databases: Search PubMed, Google Scholar, and clinical trial registries (like
ClinicalTrials.gov) using "Naquotinib," "EGF816" (its developmental code), and "combination
therapy" as keywords.

¢ Review patent filings: Patent documents can sometimes provide early experimental data on drug
combinations.

¢ Network at conferences: Present findings at oncology conferences to connect with other
researchers who might have unpublished data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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